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Compound of Interest

Compound Name: N-Chloro-N-methyladenosine

Cat. No.: B15446359 Get Quote

For researchers, scientists, and drug development professionals handling N-Chloro-N-
methyladenosine, a nucleoside analog not commonly commercialized, specific safety data

sheets (SDS) are not readily available. However, by adhering to established protocols for

related N-chloro compounds and chlorinated organic materials, a robust safety and disposal

plan can be implemented. The following guidelines provide essential, immediate safety and

logistical information for the proper handling and disposal of N-Chloro-N-methyladenosine.

Immediate Safety Precautions
Given the presence of an N-chloro group, N-Chloro-N-methyladenosine should be handled

with caution due to its potential reactivity and toxicity. N-chloro compounds are known to be

oxidizing agents and can release hypochlorous acid upon hydrolysis.

Personal Protective Equipment (PPE):

PPE Category Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Chemically resistant gloves (e.g., nitrile,

neoprene).

Body Protection Laboratory coat.

Respiratory
Use in a well-ventilated area or under a

chemical fume hood.
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In Case of Exposure:

Exposure Route First Aid Measures

Skin Contact
Immediately wash the affected area with soap

and plenty of water.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Inhalation
Move the person to fresh air and keep them

comfortable for breathing.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water and seek immediate medical attention.

Spill Management
In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing appropriate

PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed,

labeled container for disposal.

Proper Disposal Procedures
The disposal of N-Chloro-N-methyladenosine must be conducted in accordance with local,

state, and federal regulations for hazardous waste. As a chlorinated organic compound, it

requires specific disposal methods to prevent environmental contamination.

Step-by-Step Disposal Protocol:

Segregation: Do not mix N-Chloro-N-methyladenosine waste with non-hazardous or other

types of chemical waste. It should be collected in a dedicated, clearly labeled, and sealed

container. Wastes containing chlorinated organic solvents are often more expensive to

dispose of due to the need for high-temperature incineration[1]. It is advisable to keep

chlorinated and non-chlorinated solvent wastes separate[2][3].
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Containerization: Use a chemically compatible and leak-proof container. The container must

be labeled with "Hazardous Waste" and the full chemical name: "N-Chloro-N-
methyladenosine".

Waste Characterization: Due to the N-chloro group, this compound may be classified as a

reactive or toxic waste. The covalent N-Cl bonds in chloramines can readily hydrolyze,

releasing hypochlorous acid[4][5].

Treatment and Final Disposal: The recommended disposal method for chlorinated organic

compounds is high-temperature incineration in a licensed hazardous waste disposal

facility[6]. This process ensures the complete destruction of the compound into less harmful

substances[6]. Do not dispose of N-Chloro-N-methyladenosine down the drain or in regular

trash.

Logical Workflow for Disposal
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N-Chloro-N-methyladenosine Waste

Segregate from other waste streams

Collect in a labeled, sealed, compatible container

Label: 'Hazardous Waste
N-Chloro-N-methyladenosine'

Store in a designated hazardous waste accumulation area

Arrange for pickup by a licensed hazardous waste disposal service

High-Temperature Incineration

Click to download full resolution via product page

Figure 1. Disposal workflow for N-Chloro-N-methyladenosine.

Potential Decomposition and Reactivity
N-chloro compounds can undergo decomposition, which may be influenced by factors such as

pH and exposure to light. The degradation of N-chloro-α-amino acids, for instance, can

proceed through different pathways depending on the conditions, leading to the formation of

various byproducts[7][8]. While the specific decomposition products of N-Chloro-N-
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methyladenosine are not documented in the provided search results, it is prudent to assume

that it may release chlorine-containing species and should be stored away from incompatible

materials, such as strong acids, bases, and reducing agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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